Cas no 56311-39-8 (5-tert-butylfuran-2-carboxylic acid)

• Product Name: 5-tert-butylfuran-2-carboxylic acid
• CAS No: 56311-39-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD00094279
• CID: 349258
• PubChem ID: 4519050
• Update Time: 2025-04-19

5-tert-butylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-
• 5-tert-Butyl-2-furoic acid
• 5-tert-butylfuran-2-carboxylic acid
• 5-t-butyl-2-furoic acid
• 5-tert-Butyl-furan-2-carbonsaeure
• 5-tert-butyl-furan-2-carboxylic acid
• AC1NCXRI
• AC1Q1M8P
• CTK1F4912
• ST078119
• SureCN3225051
• 5-tert-butylfuran-2-carboxylic acid
• 5-(tert-Butyl)furan-2-carboxylicacid
• LS-03503
• 56311-39-8
• MFCD00094279
• A869974
• 2-tertbutyl 5-furanoic acid
• EN300-329232
• JWZMCIVGRRFEEX-UHFFFAOYSA-N
• 5-t-butylfuran-2-carboxylic acid
• AT32626
• AKOS003392419
• SCHEMBL3225051
• AM807204
• DTXSID80403873
• CS-0315827
• FT-0683236
• DA-19109
• STL426842
• ALBB-010354

• MDL： MFCD00094279
• Inchi： 1S/C9H12O3/c1-9(2,3)7-5-4-6(12-7)8(10)11/h4-5H,1-3H3,(H,10,11)
• InChI Key： JWZMCIVGRRFEEX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44

5-tert-butylfuran-2-carboxylic acid Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids